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Compound of Interest

Compound Name: 2-Hexyl-1-dodecanol

Cat. No.: B1181050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hexyl-1-dodecanol, a branched-chain Guerbet alcohol, sees application in various industrial

and commercial products, including cosmetics and lubricants.[1] Its environmental fate and

toxicological profile are of significant interest to ensure its safe use and handling. This technical

guide provides a comprehensive overview of the current scientific understanding of 2-Hexyl-1-
dodecanol's environmental characteristics, with a focus on its biodegradability and toxicity to a

range of organisms. While data is available for its aquatic toxicity and biodegradability,

significant data gaps remain for its potential to bioaccumulate and its effects on terrestrial and

sediment-dwelling organisms.

Chemical and Physical Properties
A foundational understanding of a substance's environmental behavior begins with its

physicochemical properties. Key properties of 2-Hexyl-1-dodecanol are summarized in the

table below.
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Property Value Reference

CAS Number 2425-77-6 [1]

Molecular Formula C₁₈H₃₈O [2]

Molecular Weight 270.5 g/mol [2]

Physical State Liquid [1]

Water Solubility 0.001 g/L at 23 °C [3]

log Pow (Octanol-Water

Partition Coefficient)
6.8 at 23 °C [3]

Vapor Pressure 0.003 hPa at 38 °C [3]

Melting Point -21 °C [3]

Boiling Point 193 - 197 °C at 44 hPa [3]

Density 0.84 g/cm³ at 20 °C [3]

Environmental Fate
The environmental fate of a chemical describes its transport and transformation in various

environmental compartments.

Biodegradation
2-Hexyl-1-dodecanol is considered to be readily biodegradable. In a 28-day aerobic

biodegradation study following OECD Test Guideline 310, the substance achieved 79%

degradation, meeting the criteria for ready biodegradability.[3]

Bioaccumulation
There is currently no available experimental data on the bioconcentration factor (BCF) for 2-
Hexyl-1-dodecanol. The high log Pow value of 6.8 suggests a potential for bioaccumulation.[3]

However, for similar long-chain alcohols, it has been noted that conducting bioaccumulation

studies can be technically challenging due to their low water solubility.[4] Furthermore,

predicted BCF values for long-chain alcohols are often considered to be overestimations.[4]
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Without experimental data from a study such as OECD Guideline 305, the actual

bioaccumulation potential in aquatic organisms remains undetermined.

Ecotoxicity
Ecotoxicological data are crucial for assessing the potential risk of a substance to

environmental organisms.

Aquatic Toxicity
Acute toxicity data is available for fish, aquatic invertebrates, and algae.

Test
Organism

Endpoint Value
Exposure
Duration

Guideline Reference

Leuciscus

idus (Golden

orfe)

LC50 >10,000 mg/L 48 hours - [3]

Daphnia

magna

(Water flea)

EC50 >0.035 mg/L 48 hours OECD 202 [3]

Pseudokirchn

eriella

subcapitata

(Green algae)

LC50 >0.011 mg/L 72 hours OECD 201 [3]

Terrestrial and Sediment Toxicity
No experimental data on the toxicity of 2-Hexyl-1-dodecanol to terrestrial organisms (e.g.,

earthworms, soil microorganisms) or sediment-dwelling organisms were found during a

comprehensive literature search. Standardized tests for these endpoints include OECD

Guideline 207 (Earthworm, Acute Toxicity Tests), OECD Guideline 216 (Soil Microorganisms:

Nitrogen Transformation Test), and OECD Guideline 218 (Sediment-Water Chironomid Toxicity

Test Using Spiked Sediment).

Mammalian Toxicity
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For completeness, a summary of available acute mammalian toxicity data is provided below.

Test Organism Endpoint Value Guideline Reference

Rat LD50 (Oral) >40 mg/kg OECD 401 [3]

Rabbit LD50 (Dermal) 2 mg/kg - [3]

Experimental Protocols
Detailed experimental protocols for the specific studies conducted on 2-Hexyl-1-dodecanol
are not publicly available. The following sections describe the general methodologies of the

OECD guidelines referenced in the available toxicity and biodegradability data.

OECD Guideline 401: Acute Oral Toxicity
This guideline is designed to assess the acute toxic effects of a substance when administered

orally.
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OECD 401: Acute Oral Toxicity Protocol

Animal Selection and Acclimatization
(e.g., Rats, at least 5 days)

Fasting
(Overnight for rats)

Dose Administration
(Single oral gavage)

Observation Period
(Up to 14 days)

Data Collection
(Mortality, clinical signs, body weight)

Pathology
(Gross necropsy of all animals)

LD50 Calculation

Click to download full resolution via product page

Figure 1: General workflow for an acute oral toxicity study following OECD Guideline 401.

OECD Guideline 202: Daphnia sp. Acute Immobilisation
Test

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1181050?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This test evaluates the acute toxicity of a substance to planktonic crustaceans.

OECD 202: Daphnia Acute Immobilisation Test Protocol

Test Organism Preparation
(Daphnia magna, <24 hours old)

Preparation of Test Solutions
(Range of concentrations)

Exposure
(20 daphnids per concentration, 48 hours)

Observation
(Immobilisation at 24 and 48 hours)

Data Analysis
(Calculation of EC50)

Click to download full resolution via product page

Figure 2: General workflow for a Daphnia sp. acute immobilisation test following OECD

Guideline 202.

OECD Guideline 201: Freshwater Alga and
Cyanobacteria, Growth Inhibition Test
This guideline assesses the effects of a substance on the growth of freshwater algae.
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OECD 201: Algal Growth Inhibition Test Protocol

Algal Culture Preparation
(Exponentially growing culture)

Preparation of Test Media
(Nutrient medium with test substance)

Inoculation and Incubation
(72 hours under continuous light)

Biomass Measurement
(e.g., cell counts, fluorescence)

Data Analysis
(Calculation of EC50 for growth inhibition)

Click to download full resolution via product page

Figure 3: General workflow for an algal growth inhibition test following OECD Guideline 201.

OECD Guideline 310: Ready Biodegradability - CO2 in
Sealed Vessels (Headspace Test)
This test method evaluates the ready biodegradability of a chemical by measuring the amount

of carbon dioxide produced.
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OECD 310: Ready Biodegradability (Headspace) Protocol

Preparation of Test Medium
(Mineral salts medium)

Inoculum Preparation
(Activated sludge or other microbial source)

Test Setup
(Sealed vessels with test substance, medium, and inoculum)

Incubation
(28 days in the dark at a constant temperature)

CO2 Measurement
(Inorganic carbon analysis of the headspace)

Calculation of Biodegradation
(% of theoretical CO2 production)

Click to download full resolution via product page

Figure 4: General workflow for a ready biodegradability test following OECD Guideline 310.

Signaling Pathways and Mechanism of Toxicity
A comprehensive search of the scientific literature did not yield any specific studies on the

signaling pathways affected by 2-Hexyl-1-dodecanol. One study on zebrafish indicated that 2-
Hexyl-1-dodecanol can reduce reactive oxygen species (ROS) in embryos but increase them

in adult fish, suggesting an impact on oxidative stress pathways.[5] However, the precise

molecular mechanisms and signaling cascades involved remain to be elucidated. For alcohols
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in general, toxic effects can be mediated through various mechanisms, including disruption of

cell membranes and interference with cellular signaling processes.[6] Further research is

needed to determine the specific molecular initiating events and key events in any adverse

outcome pathways associated with 2-Hexyl-1-dodecanol exposure.

Summary and Conclusion
2-Hexyl-1-dodecanol is a readily biodegradable substance with varying degrees of acute

toxicity to aquatic organisms. While it is classified as having low acute toxicity to fish, it shows

higher toxicity to daphnia and algae. A significant knowledge gap exists regarding its potential

for bioaccumulation, as well as its toxicity to terrestrial and sediment ecosystems. The lack of

data in these areas makes a complete environmental risk assessment challenging.

Furthermore, the specific molecular mechanisms and signaling pathways underlying its toxicity

are not well understood. For a more comprehensive understanding of the environmental profile

of 2-Hexyl-1-dodecanol, further research focusing on these data gaps is highly recommended.

This would include studies following standardized guidelines for bioaccumulation in fish (OECD

305), toxicity to soil organisms (e.g., OECD 207 and 216), and sediment-dwelling organisms

(e.g., OECD 218), as well as mechanistic studies to elucidate its mode of action at the

molecular level.

Need Custom Synthesis?
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To cite this document: BenchChem. [The Environmental Profile of 2-Hexyl-1-dodecanol: A
Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1181050#environmental-fate-and-toxicity-of-2-hexyl-
1-dodecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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